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Compound of Interest

Compound Name:
Trisodium phosphate

dodecahydrate

Cat. No.: B154261 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effect of temperature on trisodium
phosphate dodecahydrate solubility.

Frequently Asked Questions (FAQs)
Q1: What is trisodium phosphate dodecahydrate and why is its solubility important?

Trisodium phosphate dodecahydrate (Na₃PO₄·12H₂O) is the hydrated crystalline form of

trisodium phosphate, a versatile inorganic compound.[1] Its solubility is a critical physical

property that influences its application in various fields, including its use as a cleaning agent,

food additive, and in laboratory settings as a buffering agent and pH adjuster.[2][3][4]

Understanding its solubility at different temperatures is essential for preparing solutions of

specific concentrations, controlling crystallization processes, and ensuring optimal performance

in experimental and industrial applications.

Q2: How does temperature generally affect the solubility of trisodium phosphate
dodecahydrate?

For most solids dissolved in a liquid, solubility increases with temperature.[5] Trisodium
phosphate dodecahydrate is highly soluble in water, and its solubility generally increases as

the temperature rises.[6][7] However, it is important to note that at higher temperatures, it can
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lose its water of hydration. The dodecahydrate form begins to lose water at approximately

73.4°C to 76°C.[1][8]

Q3: What happens to trisodium phosphate dodecahydrate at its melting point?

The melting point of trisodium phosphate dodecahydrate is approximately 73.4°C.[1][6] At

this temperature, the compound does not simply melt into a liquid form of Na₃PO₄·12H₂O.

Instead, it dissolves in its own water of crystallization and begins to dehydrate, converting to

anhydrous forms.[1]

Q4: Are there different hydrated forms of trisodium phosphate?

Yes, trisodium phosphate can exist in various hydrated forms, including as a hemihydrate,

monohydrate, hexahydrate, octahydrate, decahydrate, and the most common dodecahydrate.

[4] The specific hydrate form present can depend on the temperature. For instance, the

dodecahydrate is stable at lower temperatures, while forms with less water of hydration, like the

octahydrate and hexahydrate, are more stable at higher temperatures.[9]

Data Presentation: Solubility of Trisodium
Phosphate in Water
The following table summarizes the solubility of trisodium phosphate in water at various

temperatures. It is important to distinguish between the anhydrous (Na₃PO₄) and

dodecahydrate (Na₃PO₄·12H₂O) forms, as their solubility values differ.

Temperature (°C)
Solubility of Anhydrous
Na₃PO₄ ( g/100 mL)

Solubility of Na₃PO₄·12H₂O
( g/100 mL)

0 5.4 1.5

20 12 28.3[2]

25 14.5[2][6] -

40 23.3 -

100 94.6 -
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Note: Data for the anhydrous form is provided for reference and to illustrate the general trend

of increasing solubility with temperature. The solubility of the dodecahydrate is significantly

influenced by its transition to other hydrated forms at higher temperatures.

Experimental Protocols
Objective: To determine the solubility of trisodium phosphate dodecahydrate in water at

various temperatures.

Materials:

Trisodium phosphate dodecahydrate (Na₃PO₄·12H₂O)

Distilled water

Beakers or flasks

Heating plate with magnetic stirring capability

Magnetic stir bar

Thermometer or temperature probe

Graduated cylinders

Analytical balance

Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

Drying oven

Methodology:

Preparation of Saturated Solutions:

For each desired temperature, place a known volume of distilled water (e.g., 100 mL) into

a beaker.

Place the beaker on a heating plate and introduce a magnetic stir bar.
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Begin heating the water to the target temperature while stirring.

Gradually add trisodium phosphate dodecahydrate to the water until an excess of solid

remains undissolved, indicating a saturated solution.[10]

Maintain the solution at the target temperature and continue stirring for a sufficient period

to ensure equilibrium is reached.

Sample Collection and Analysis:

Once the solution is saturated and at a stable temperature, carefully withdraw a known

volume of the clear supernatant liquid using a pre-warmed pipette to avoid premature

crystallization.

Weigh the collected sample of the saturated solution.

Evaporate the water from the sample by placing it in a pre-weighed evaporating dish and

heating it in a drying oven at a temperature below the decomposition point of the

anhydrous salt (e.g., 110°C) until a constant weight is achieved.

The mass of the remaining solid represents the amount of trisodium phosphate dissolved

in the collected sample.

Calculation of Solubility:

Calculate the mass of water in the sample by subtracting the mass of the dry solid from

the initial mass of the solution sample.

Express the solubility in grams of solute per 100 g of water using the following formula:

Solubility = (mass of dissolved solid / mass of water) x 100

Repeat for Different Temperatures:

Repeat the entire procedure for each desired temperature to construct a solubility curve.

[5]
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Issue Possible Cause Troubleshooting Steps

Inconsistent or non-

reproducible solubility results.

Incomplete saturation of the

solution.

Ensure an excess of solid

solute is present and allow

sufficient time for the solution

to reach equilibrium with

continuous stirring.[11]

Temperature fluctuations

during the experiment.

Use a temperature-controlled

water bath or a reliable hot

plate with a temperature probe

to maintain a constant

temperature.

Impurities in the trisodium

phosphate dodecahydrate or

solvent.

Use high-purity reagents and

distilled or deionized water.

Soluble impurities can affect

the saturation point.[11]

Precipitation of solute during

sample transfer.

The sampling equipment

(pipette, etc.) is at a lower

temperature than the saturated

solution.

Pre-warm the sampling

equipment to the temperature

of the solution to prevent

premature crystallization.

Cloudy or hazy appearance of

the final solution.

Presence of fine, undissolved

particles.

Allow the solution to settle

before taking a sample, or use

a filtration method to separate

the undissolved solid.

Formation of a different

hydrate or decomposition at

higher temperatures.

Be mindful of the temperature

limitations of trisodium

phosphate dodecahydrate.

Note any changes in the

appearance of the solid.

Difficulty in achieving a

constant weight after drying.

Incomplete drying of the

sample.

Extend the drying time or

slightly increase the oven

temperature (while staying

below the decomposition

temperature).
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The compound is hygroscopic

and reabsorbing moisture from

the air.

Cool the dried sample in a

desiccator before weighing.

Trisodium phosphate

dodecahydrate is known to be

hygroscopic.[6]
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Logical Relationship of Factors in a Solubility Experiment

Input Variables

Experimental Process

Measurement & Analysis

Output Data

Temperature (°C)

Heating & Stirring

Trisodium Phosphate
Dodecahydrate Distilled Water

Achieving Saturation
(Excess Solute)

Reaching Equilibrium

Sample Collection
(Supernatant)

Evaporation of Solvent

Mass Determination

Solubility Data
(g/100g H₂O)
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Troubleshooting Logic for Inconsistent Solubility Results

Identified Problem

Potential Causes

Corrective Actions

Inconsistent Solubility
Results

Incomplete Saturation Temperature Fluctuations Impure Reagents

Ensure Excess Solute
& Sufficient Stirring Time

Use Temperature-Controlled
Bath/Probe

Use High-Purity
Chemicals & Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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